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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals identify and correct
common errors in ESO Quality Control 1 (QC1) data.

Frequently Asked Questions (FAQS)

Q1: What is the difference between ESO QCO and QC1 data?

A: QCO and QC1 are two distinct levels of quality control for data from ESO telescopes. QCO is
a real-time assessment of science observations performed at the telescope to ensure
compliance with user-defined constraints and to evaluate the quality of the scientific signal.[1]
In contrast, QC1 focuses on monitoring the instrument's performance and health over time
through the processing of calibration data.[1][2] QC1 parameters are numerical values derived
from pipeline-processed calibration frames, which are then trended and compared against
predefined thresholds to detect anomalies.[2][3]

Q2: Where can | find the QC1 parameters for my data?

A: QC1 parameters are stored in the FITS headers of the pipeline-processed master calibration
files.[3] They are also extracted and archived in the QC1 database, which can be accessed for
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detailed studies and trend analysis.[2][4] The ESO Health Check monitor provides a graphical
interface to visualize the trending of the most critical QC1 parameters.[5][6]

Q3: What is the ESO Health Check monitor and how do | interpret it?

A: The Health Check monitor is a web-based tool that displays trending plots of key QC1
parameters for each VLT instrument.[5][6] It provides a quick visual assessment of an
instrument's health and the quality of calibration data.[5] The monitor uses a color-coded
scoring system: green indicates that the parameters are within the expected thresholds, while
red signals a potential problem.[5] By following the red scores, you can navigate to detailed
plots showing the QC data points that are causing the alert.[7]

Q4: What are ESO pipelines and how do they relate to QC1 data?

A: ESO pipelines are a set of software recipes designed to process raw data from VLT
instruments into scientifically useful formats.[1][8] These pipelines are used to create the
master calibration files from which QC1 parameters are derived.[3] They perform essential data
reduction tasks such as bias subtraction, flat-fielding, wavelength calibration, and removal of
instrumental signatures.[8] Researchers can also use these pipelines to process their own
science data.[1]

Troubleshooting Guides

This section provides detailed troubleshooting guides for specific issues you may encounter in
your ESO QC1 data.

Issue 1: Presence of Fringing in FORS1/FORS2 Imaging
Data

Symptoms: You observe a wave-like or circular pattern of alternating brighter and fainter
regions in your images, particularly in the redder filters (e.g., z_ GUNN). This pattern is not
present in screen or twilight flats but appears in night-time science images.

Cause: Fringing is caused by multiple internal reflections within the CCD, especially with strong
monochromatic sky emission lines in the red part of the spectrum.
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Solution: The standard procedure to correct for fringing is to use a dithering observation

technique and create a "superflat” or "nightflat” from your science frames.

Experimental Protocol: Fringing Correction using Dithering

e Observation:

o

o

Acquire a series of at least five science exposures of your target field.

Between each exposure, apply a small telescope offset (dithering). The offset should be
large enough to ensure that a given pixel on the detector does not see the same part of
the sky in every frame, but small enough that your object of interest remains within the
field of view in all exposures.

e Data Reduction:

[¢]

o

Bias Subtraction and Flat-Fielding: Perform standard bias subtraction and flat-fielding on
each of your dithered science frames.

Object Masking: Create a mask for each frame to exclude any astronomical sources
(stars, galaxies, etc.).

Superflat Creation: Combine the masked, dithered frames using a median or a clipped-
mean algorithm. This will remove the astronomical objects and leave only the fringe
pattern. The resulting image is your "superflat".

Fringe Correction: Divide each of your original, flat-fielded science frames by the
"superflat”. This will remove the fringe pattern from your individual exposures.

Final Image Co-addition: Align and co-add the fringe-corrected science frames to create
your final, deep image.

Logical Workflow for Fringing Correction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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